Cas no 102569-26-6 (Benzonitrile, 2-amino-4-hydroxy-3-methyl-)

Benzonitrile, 2-amino-4-hydroxy-3-methyl-, is a substituted benzonitrile derivative featuring amino, hydroxy, and methyl functional groups at the 2, 4, and 3 positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The presence of both amino and hydroxy groups enhances its potential for further functionalization, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The compound is typically handled under standard laboratory conditions to ensure stability and performance.
Benzonitrile, 2-amino-4-hydroxy-3-methyl- structure
102569-26-6 structure
Product Name:Benzonitrile, 2-amino-4-hydroxy-3-methyl-
CAS No:102569-26-6
MF:C8H8N2O
MW:148.16192150116
CID:98346
PubChem ID:13464716
Update Time:2025-06-08

Benzonitrile, 2-amino-4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-amino-4-hydroxy-3-methyl-
    • 2-amino-4-hydroxy-3-methylbenzonitrile
    • ACMC-20m5ir
    • AGN-PC-00MO80
    • CTK0G9408
    • I14-32239
    • KB-68064
    • SureCN998935
    • NTRYGFSYGXKOSE-UHFFFAOYSA-N
    • DTXSID10541499
    • SCHEMBL998935
    • CS-M0645
    • CS-13574
    • AKOS006374059
    • 102569-26-6
    • CEA56926
    • DB-346752
    • Inchi: 1S/C8H8N2O/c1-5-7(11)3-2-6(4-9)8(5)10/h2-3,11H,10H2,1H3
    • InChI Key: NTRYGFSYGXKOSE-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C#N)C(=C1C)N

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 70.04
  • LogP: 1.73568

Benzonitrile, 2-amino-4-hydroxy-3-methyl- Pricemore >>

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